Cas no 84553-21-9 (1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-)

1,3-Butanedione, 2-chloro-1-(4-methylphenyl)- structure
84553-21-9 structure
Product Name:1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-
CAS No:84553-21-9
MF:C11H11ClO2
MW:210.656842470169
CID:666924
PubChem ID:12827652
Update Time:2025-04-19

1,3-Butanedione, 2-chloro-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione, 2-chloro-1-(4-methylphenyl)-
    • 2-chloro-1-(4-methylphenyl)butane-1,3-dione
    • DTXSID60510892
    • 84553-21-9
    • SCHEMBL11599419
    • Inchi: 1S/C11H11ClO2/c1-7-3-5-9(6-4-7)11(14)10(12)8(2)13/h3-6,10H,1-2H3
    • InChI Key: JMPTUUDGFKISTC-UHFFFAOYSA-N
    • SMILES: ClC(C(C)=O)C(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 210.0447573g/mol
  • Monoisotopic Mass: 210.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.1Ų
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd